Cas no 1805201-47-1 (2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile
• CAS No: 1805201-47-1
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4889073
• Update Time: 2025-05-25

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-5-4-6(2-3-12)13-7(8(5)14)9(10)11/h4,9,14H,2H2,1H3
• InChI Key： MCLNLPNCAYSVBI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(CC#N)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile

Recent Advances in the Study of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile (CAS: 1805201-47-1)

The compound 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile (CAS: 1805201-47-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its difluoromethyl and hydroxy functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and antimicrobial activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile on bacterial enzymes, particularly those involved in folate biosynthesis. The results demonstrated a potent inhibitory activity against dihydrofolate reductase (DHFR), a key enzyme in bacterial metabolism. The compound's unique difluoromethyl group was found to enhance its binding affinity to the enzyme's active site, suggesting its potential as a novel antibacterial agent.

In addition to its antibacterial properties, recent research has explored the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate the activity of certain kinases involved in tumor proliferation. The study reported that 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile exhibited selective inhibition against specific cancer cell lines, with minimal cytotoxicity to normal cells. This selectivity makes it a promising candidate for further development as a targeted anticancer agent.

The synthetic pathways for 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile have also been a focus of recent research. A team of chemists from the University of Cambridge developed a more efficient and scalable synthesis method, as detailed in their 2023 publication in Organic Process Research & Development. The new method reduces the number of steps and improves overall yield, addressing previous challenges in large-scale production. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising findings, challenges remain in the development of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. Ongoing research aims to overcome these limitations while maintaining the compound's efficacy and safety profile.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-acetonitrile (CAS: 1805201-47-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and broad biological activities make it a valuable subject for further investigation. Continued research efforts are expected to unlock its full therapeutic potential, paving the way for novel treatments in infectious diseases and oncology.